Cas no 1312790-52-5 (Bicyclo[1.1.1]pentane-1,3-diol)

Bicyclo[1.1.1]pentane-1,3-diol structure
1312790-52-5 structure
Product Name:Bicyclo[1.1.1]pentane-1,3-diol
CAS No:1312790-52-5
Molecular Formula:C5H8O2
Molecular Weight:100.115821838379
MDL:MFCD30802631
CID:4583183
PubChem ID:131295062

Bicyclo[1.1.1]pentane-1,3-diol Properties

Names and Identifiers

    • Bicyclo[1.1.1]pentane-1,3-diol
    • Bicyclo[1.1.1]entane-1,3-iol
    • SB22179
    • MFCD30802631
    • SY322304
    • 1312790-52-5
    • CS-0049791
    • P18445
    • AS-83762
    • MDL: MFCD30802631
    • InChIKey: DOJPRLIAPQYYOX-UHFFFAOYSA-N
    • Inchi: 1S/C5H8O2/c6-4-1-5(7,2-4)3-4/h6-7H,1-3H2
    • SMILES: OC12CC(C1)(C2)O

Computed Properties

  • Exact Mass: 100.052429494 g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 100.052429494 g/mol
  • Heavy Atom Count: 7
  • Complexity: 79.2
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.8
  • Topological Polar Surface Area: 40.5
  • Molecular Weight: 100.12

Bicyclo[1.1.1]pentane-1,3-diol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00ILAX-100mg
Bicyclo[1.1.1]​pentane-​1,​3-​diol
1312790-52-5 97.00%
100mg
$327.00
A2B Chem LLC
AI66617-100mg
Bicyclo[1.1.1]​pentane-​1,​3-​diol
1312790-52-5 95%
100mg
$359.00 2024-04-20
Aaron
AR00ILJ9-100mg
Bicyclo[1.1.1]​pentane-​1,​3-​diol
1312790-52-5 97%
100mg
$375.00
abcr
AB571783-100mg
Bicyclo[1.1.1]pentane-1,3-diol; .
1312790-52-5
100mg
€625.70 2024-08-02
Ambeed
A129904-100mg
Bicyclo[1.1.1]pentane-1,3-diol
1312790-52-5 97%
100mg
$465.0
Chemenu
CM562229-100mg
Bicyclo[1.1.1]pentane-1,3-diol
1312790-52-5 95%+
100mg
$460 2023-02-18
eNovation Chemicals LLC
D588779-100mg
Bicyclo[1.1.1]pentane-1,3-diol
1312790-52-5 97%
100mg
$290 2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLL1140-100MG
bicyclo[1.1.1]pentane-1,3-diol
1312790-52-5 97%
100MG
¥ 2,164.00 2023-03-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1120431-100mg
Bicyclo[1.1.1]pentane-1,3-diol
1312790-52-5 98%
100mg
¥4353.00

Bicyclo[1.1.1]pentane-1,3-diol Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1312790-52-5)Bicyclo[1.1.1]pentane-1,3-diol
A1050293
Purity:99%
Quantity:5g
Price($):3286.0